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Compound of Interest

Compound Name: Iritone

cat. No.: B1232678

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment and
maintaining regulatory compliance. This document provides a comprehensive, step-by-step
guide for the proper disposal of Iritone (CAS No. 67801-38-1), a common fragrance ingredient.
Adherence to these procedures will help mitigate risks and promote environmental
responsibility.

Iritone: Key Safety and Hazard Information

Iritone, with the chemical formula C13H200, is a liquid fragrance compound.[1][2] While specific
hazard data for Iritone is not readily available, related ionone compounds are known to cause
skin and eye irritation and are toxic to aquatic life with long-lasting effects.[3][4] Therefore, it is
prudent to handle Iritone as a hazardous chemical and take all necessary precautions during
its use and disposal.

Quantitative Data Summary

Property Value Reference
CAS Number 67801-38-1 [11[5]
Molecular Formula C13H200 [1][2]
Molecular Weight 192.3 g/mol [1112]
Appearance Colorless to pale yellow liquid [6]

Flash Point 126.67 °C (260.00 °F) [6]
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Experimental Protocol: Handling and Waste
Generation

The following hypothetical protocol outlines the use of Iritone in a laboratory setting and the

subsequent generation of chemical waste.

Objective: To formulate a scented cosmetic product prototype.

Materials:

Iritone

Ethanol

Beakers

Pipettes

Stirring rods

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Procedure:

Don appropriate PPE.

In a fume hood, measure 5 mL of Iritone using a clean pipette.

Transfer the Iritone to a beaker containing 95 mL of ethanol.

Gently stir the mixture with a glass rod until a homogenous solution is formed.

All disposable materials that have come into contact with Iritone, such as pipette tips and
contaminated gloves, are to be considered hazardous waste.

Any unused or excess Iritone solution must be disposed of as hazardous chemical waste.

Iritone Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Iritone waste.
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Caption: Logical workflow for the safe disposal of Iritone waste.

Step-by-Step Disposal Procedures

1. Waste ldentification and Segregation:

« |dentify all Iritone waste streams: This includes pure, unused Iritone, solutions containing
Iritone, and any materials contaminated with Iritone (e.g., gloves, pipette tips, paper
towels).[1]

o Segregate Iritone waste: Do not mix Iritone waste with other incompatible chemical waste
streams.[2] Use designated, clearly labeled containers for Iritone waste.

2. Containerization and Labeling:

o Use appropriate containers: Collect liquid Iritone waste in a chemically resistant, leak-proof
container with a secure screw-top cap. Solid waste contaminated with Iritone should be
collected in a separate, sealed plastic bag or container.[2]

o Label containers clearly: All waste containers must be labeled with the words "Hazardous
Waste," the full chemical name "Iritone," the concentration, and the accumulation start date.

[21[7]
3. Storage:

o Store waste in a designated area: Keep Iritone waste containers in a designated satellite
accumulation area that is secure and away from general laboratory traffic.[7]

o Ensure proper storage conditions: Containers should be kept closed except when adding
waste.[2] The storage area should be well-ventilated.

4. Disposal:

» Do not dispose of Iritone down the drain or in regular trash.[8] Improper disposal can harm
the environment, particularly aquatic ecosystems.[3][4]

o Consult your institution's Environmental Health and Safety (EHS) office: Your EHS
department will provide specific guidance on the disposal procedures and regulations
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applicable to your location.

o Arrange for professional disposal: Iritone waste must be disposed of through a licensed
hazardous waste disposal company.[1][9] Your EHS office will typically coordinate the pickup
and disposal of chemical waste.

By following these procedures, laboratory personnel can ensure the safe and compliant
disposal of Iritone, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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